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Compound of Interest

Compound Name: Ethyl acetoacetate-4-13C
CAS No.: 100548-44-5
Cat. No.: B018694
. J

Stable isotope labeling is a powerful technique that allows researchers to trace the metabolic
fate of molecules, quantify analytes with high precision, and elucidate complex chemical
mechanisms.[1] Unlike radioactive isotopes, stable isotopes like Carbon-13 (13C) are non-
radioactive, making them safer to handle and dispose of without the need for specialized
radiological protocols.[2] The strategic placement of a 13C label within a molecule, as in Ethyl
acetoacetate-4-13C, provides a specific probe to investigate distinct biological or chemical
processes.

Ethyl acetoacetate itself is a versatile C4 building block in organic synthesis and a metabolite
involved in various biochemical pathways.[3][4] The introduction of a 13C label at the C-4
position (the methyl carbon of the acetyl group) creates a powerful tool for a range of
sophisticated analytical applications, from metabolic flux analysis to serving as a high-fidelity
internal standard in mass spectrometry.[5][6]

Section 1: Commercial Sourcing and Supplier
Evaluation

The reliability of any study utilizing isotopically labeled compounds begins with the quality of
the starting material. Sourcing from a reputable supplier is paramount to ensure high isotopic
enrichment, chemical purity, and accurate characterization. Below is a comparative overview of
prominent commercial suppliers offering 13C-labeled Ethyl acetoacetate. Note that while the
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specific request is for the 4-13C position, suppliers often provide labeling at other positions (e.g.,
3-13C) or uniform labeling (e.qg., 1,2,3,4-13C4), which may be suitable for different applications.

Table 1: Comparison of Commercial Suppliers for 13C-Labeled Ethyl acetoacetate

CAS
. Product Labeled Isotopic Chemical
Supplier . ) ) Number
Name Position Purity Purity
(Labeled)
Cambridge
Ethyl
Isotope
) acetoacetate C-3 99% 98% 61973-42-0
Laboratories,
(3-13C, 99%)
Inc.
Sigma- Ethyl
J ] y 99 atom %
Aldrich acetoacetate- C-1,2,3,4 3¢ 99% (CP) 84508-55-4
(Merck) 1,2,3,4-13Ca
Ethyl
MedchemExp _ N N
acetoacetate- C-4 (inferred)  Not specified Not specified 61973-42-0
ress 15C
) Ethyl
Amerigo N N
S acetoacetate- C-4 99% (CP) Not specified Not specified
Scientific
4-13C
, ETHYL
Eurisotop
ACETOACET
(CIL C-12,34 99% 98% 84508-55-4
o ATE (1,2,3,4-
Subsidiary)

13Ca, 99%)

Note: "CP" denotes chemical purity. Data is compiled from publicly available information on
supplier websites. Researchers should always request a lot-specific Certificate of Analysis
(CoA) for the most accurate and current data.[7][8][9][10]

Section 2: Technical Specifications and In-House
Quality Control
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Upon receiving a labeled compound, it is crucial to understand its specifications and, for
rigorous studies, to perform in-house verification. The two most critical parameters are
chemical purity and isotopic enrichment.

o Chemical Purity: This refers to the percentage of the material that is the desired chemical
compound (Ethyl acetoacetate), irrespective of its isotopic composition. Impurities can
interfere with experiments, causing side reactions or introducing confounding signals in
analytical instruments.

« Isotopic Enrichment (or Purity): This specifies the percentage of the molecules that contain
the 13C isotope at the designated position. For example, 99% isotopic enrichment means that
99% of the Ethyl acetoacetate molecules have a 13C atom at the C-4 position, while 1%
contain 12C at that position. High isotopic enrichment is critical for minimizing background
noise from the naturally abundant unlabeled (M+0) compound in mass spectrometry-based
quantification.

Workflow for Incoming Quality Control

A self-validating experimental design requires confidence in all reagents. We recommend a
streamlined QC workflow for verifying new batches of Ethyl acetoacetate-4-13C.
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Step 2: Identity & Purity Confirmation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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